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Compound of Interest

Compound Name: Ethyl oxo(2-oxocyclohexyl)acetate

Cat. No.: B1266542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl 2-oxo-2-(2-

oxocyclohexyl)acetate, a key building block in synthetic organic chemistry. This document

details its chemical identity, properties, synthesis, and applications, with a focus on its

relevance to pharmaceutical research and development.

Chemical Identity and Properties
Ethyl 2-oxo-2-(2-oxocyclohexyl)acetate is a dicarbonyl compound featuring a cyclohexanone

ring and an ethyl glyoxylate moiety. Its unique structure makes it a versatile intermediate for the

synthesis of more complex molecules.

IUPAC Name: ethyl 2-oxo-2-(2-oxocyclohexyl)acetate[1]

CAS Number: 5396-14-5[1][2]

Table 1: Physicochemical Properties
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Property Value Source

Molecular Formula C₁₀H₁₄O₄ [1][2]

Molecular Weight 198.22 g/mol [1][2]

Appearance Solid

Purity ≥95% [2]

Storage 4°C or Refrigerator [2]

Topological Polar Surface Area

(TPSA)
60.44 Å² [2]

logP 0.8779 [2]

Hydrogen Bond Acceptors 4 [2]

Hydrogen Bond Donors 0 [2]

Rotatable Bonds 3 [2]

Table 2: Safety Information

Hazard Statement GHS Code

Harmful if swallowed H302

Causes skin irritation H315

Causes serious eye irritation H319

May cause respiratory irritation H335

Source: Aggregated GHS information from ECHA C&L Inventory.[1]

Synthesis
The primary method for synthesizing ethyl 2-oxo-2-(2-oxocyclohexyl)acetate is the Claisen

condensation reaction between cyclohexanone and diethyl oxalate.[3][4] This reaction is

typically carried out in the presence of a strong base, such as sodium ethoxide, which
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facilitates the formation of an enolate from cyclohexanone. The enolate then acts as a

nucleophile, attacking one of the carbonyl carbons of diethyl oxalate.

Experimental Protocol: Claisen Condensation
The following is a generalized protocol for the Claisen condensation to produce ethyl 2-oxo-2-

(2-oxocyclohexyl)acetate, based on standard procedures for this type of reaction.

Materials:

Cyclohexanone

Diethyl oxalate

Sodium ethoxide (or sodium metal in absolute ethanol)

Anhydrous solvent (e.g., tetrahydrofuran (THF) or ethanol)[5]

1 M Hydrochloric acid (for quenching)[5]

Ethyl acetate (for extraction)[5]

Brine (for washing)[5]

Anhydrous sodium sulfate (for drying)[5]

Procedure:

Preparation of the Base: A solution of sodium ethoxide in the chosen anhydrous solvent is

prepared.

Reaction Initiation: To a solution of diethyl oxalate in the anhydrous solvent under an inert

atmosphere (e.g., argon), the sodium ethoxide solution is added.[5]

Addition of Cyclohexanone: A solution of cyclohexanone in the anhydrous solvent is then

added to the reaction mixture. The reaction is stirred for a specified period, which can range

from minutes to several hours, at room temperature or with heating.[5]

Quenching: The reaction is quenched by the addition of 1 M hydrochloric acid.[5]
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Workup: Brine is added to the mixture, which is then extracted with ethyl acetate. The

combined organic layers are washed with brine and dried over anhydrous sodium sulfate.[5]

Purification: The solvent is removed under reduced pressure, and the resulting crude product

can be purified by methods such as vacuum distillation or column chromatography.

General Workflow for Claisen Condensation

Reactants
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Caption: General workflow for the synthesis of ethyl 2-oxo-2-(2-oxocyclohexyl)acetate.

Applications in Drug Development
Ethyl 2-oxo-2-(2-oxocyclohexyl)acetate serves as a crucial building block in the synthesis of

bioactive molecules, particularly in the field of immunology. Its dicarbonyl functionality allows for
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a variety of subsequent chemical transformations, making it a valuable starting material for the

construction of heterocyclic compounds and other complex molecular scaffolds that are of

interest in drug discovery. While specific drug candidates synthesized from this intermediate

are often proprietary, its role as a precursor to novel immunotherapies is an active area of

research.

Spectroscopic Data
The structural confirmation of ethyl 2-oxo-2-(2-oxocyclohexyl)acetate is typically achieved

through various spectroscopic methods.

Table 3: Spectroscopic Data

Technique Key Features

¹³C NMR

Expected signals include those for the ketone

and ester carbonyl carbons, the carbons of the

ethyl group, and the carbons of the

cyclohexanone ring.

Mass Spectrometry

The mass spectrum would show the molecular

ion peak corresponding to the molecular weight

of the compound, along with characteristic

fragmentation patterns.

Infrared (IR) Spectroscopy

Prominent absorption bands would be observed

for the C=O stretching vibrations of the ketone

and ester functional groups.

Note: Specific peak values can be found in spectral databases such as PubChem.[1]

Logical Relationships in Synthesis
The synthesis of ethyl 2-oxo-2-(2-oxocyclohexyl)acetate is a prime example of a mixed Claisen

condensation, a fundamental carbon-carbon bond-forming reaction in organic chemistry.
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Logical Relationships in the Synthesis

Reaction Components

Key Mechanistic Steps

Outcome

Cyclohexanone
(Enolate Donor)

Enolate Formation

Diethyl Oxalate
(Electrophilic Acceptor)

Nucleophilic Attack

Base
(e.g., Sodium Ethoxide)

Elimination of Leaving Group

Ethyl 2-oxo-2-(2-oxocyclohexyl)acetate
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Caption: Key components and mechanistic steps in the synthesis of the title compound.

This technical guide provides a foundational understanding of ethyl 2-oxo-2-(2-

oxocyclohexyl)acetate for professionals in the fields of chemical research and drug

development. The information presented is intended to support further investigation and

application of this versatile chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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